Cas no 1340124-22-2 (2-(2-bromoethyl)-1,4-difluorobenzene)

• Product Name: 2-(2-bromoethyl)-1,4-difluorobenzene
• CAS No: 1340124-22-2
• MF: C₈H₇BrF₂
• MW: 221.041988611221
• MDL: MFCD17223897
• CID: 2604497
• PubChem ID: 62802597
• Update Time: 2025-05-25

2-(2-bromoethyl)-1,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluorophenethyl broMide
• 2-(2-bromoethyl)-1,4-difluorobenzene

• MDL： MFCD17223897
• Inchi： 1S/C8H7BrF2/c9-4-3-6-5-7(10)1-2-8(6)11/h1-2,5H,3-4H2
• InChI Key： JBQSHYIBLWFUPH-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C=CC=1F)F

Computed Properties

• Exact Mass: 219.96992g/mol
• Monoisotopic Mass: 219.96992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-bromoethyl)-1,4-difluorobenzene

Recent Advances in the Application of 2-(2-bromoethyl)-1,4-difluorobenzene (CAS: 1340124-22-2) in Chemical Biology and Pharmaceutical Research

2-(2-bromoethyl)-1,4-difluorobenzene (CAS: 1340124-22-2) is a fluorinated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and cancer therapeutics. The presence of both bromoethyl and difluorophenyl moieties makes it a valuable building block for structure-activity relationship (SAR) studies and medicinal chemistry optimization.

Recent studies have demonstrated the utility of 1340124-22-2 in the development of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry reported its incorporation into a series of pyrazole-based compounds showing selective inhibition of cyclin-dependent kinases (CDKs). The bromoethyl group was particularly crucial for covalent binding to cysteine residues near the ATP-binding pocket, while the difluorophenyl moiety contributed to improved blood-brain barrier permeability. This dual functionality has opened new avenues for designing CNS-penetrant therapeutic agents.

In synthetic methodology development, researchers at MIT have recently (2024) utilized 2-(2-bromoethyl)-1,4-difluorobenzene as a model substrate for palladium-catalyzed cross-coupling reactions. The study, published in ACS Catalysis, demonstrated unprecedented regioselectivity in Suzuki-Miyaura couplings when using newly developed N-heterocyclic carbene (NHC) ligands. This breakthrough has significant implications for the efficient synthesis of complex fluorinated pharmaceuticals, potentially reducing production costs for several blockbuster drugs containing similar structural motifs.

The compound's unique physicochemical properties have also been exploited in positron emission tomography (PET) tracer development. A multinational research collaboration reported in Nuclear Medicine and Biology (2024) the successful incorporation of 1340124-22-2 into a fluorine-18 labeled probe for imaging σ1 receptors in neurodegenerative diseases. The difluorobenzene core provided optimal lipophilicity for brain uptake, while the bromoethyl side chain allowed for straightforward radiolabeling via isotopic exchange.

From a safety and pharmacokinetic perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2023) have established that 2-(2-bromoethyl)-1,4-difluorobenzene exhibits favorable metabolic stability and acceptable safety profiles in preclinical models. These findings support its continued use as a pharmaceutical intermediate, though researchers emphasize the need for proper handling due to its alkylating potential. Current Good Manufacturing Practice (cGMP) guidelines for large-scale production are being developed by several regulatory agencies.

Looking forward, the unique combination of reactivity and stability offered by 1340124-22-2 positions it as a promising scaffold for next-generation drug discovery. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design and as a warhead in covalent inhibitor development. The compound's versatility across multiple therapeutic areas underscores its importance in modern medicinal chemistry and warrants continued investigation into its full potential.